molecular formula C12H20N2O B8618809 2-Ethyl-2-(1-piperidinylcarbonyl)butanenitrile

2-Ethyl-2-(1-piperidinylcarbonyl)butanenitrile

Cat. No.: B8618809
M. Wt: 208.30 g/mol
InChI Key: KGKLDBGMXPJRDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethyl-2-(1-piperidinylcarbonyl)butanenitrile is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H20N2O

Molecular Weight

208.30 g/mol

IUPAC Name

2-ethyl-2-(piperidine-1-carbonyl)butanenitrile

InChI

InChI=1S/C12H20N2O/c1-3-12(4-2,10-13)11(15)14-8-6-5-7-9-14/h3-9H2,1-2H3

InChI Key

KGKLDBGMXPJRDK-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(C#N)C(=O)N1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound was synthesized from 1-cyanoacetylpiperidine (1.52 g, 10 mmol), bromoethane (3.73 mL, 50 mmol) and 1.6M n-butyllithium in hexane (13.75 mL, 22 mmol) in 40 mL of THF according to the method described in Example 393A to give 0.92 g. MS (ESI(+)) m/e 209 (M+H)+; 226 (M+NH4)+; 1H NMR (300 MHz, DMSO-d6) δ 3.44-3.67 (m, 4H), 2.00-2.10 (m, 2H), 1.79-1.86 (m, 2H), 1.43-1.70 (m, 6H), 1.03-1.07 (m, 6H).
Quantity
1.52 g
Type
reactant
Reaction Step One
Quantity
3.73 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
13.75 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

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